Cas no 1008647-74-2 (((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine)

((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine structure
1008647-74-2 structure
Product Name:((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine
CAS No:1008647-74-2
MF:C19H23NO6S
MW:393.454024553299
MDL:MFCD06261252
CID:2604824
PubChem ID:3539196
Update Time:2025-10-23

((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine Chemical and Physical Properties

Names and Identifiers

    • N-[4-(2-Methoxyphenoxy)phenylsulfonyl]-DL-leucine
    • ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine
    • N-([4-(2-METHOXYPHENOXY)PHENYL]SULFONYL)LEUCINE
    • LEUCINE, N-[[4-(2-METHOXYPHENOXY)PHENYL]SULFONYL]-
    • N-[4-(2-Methoxyphenoxy)phenylsulfonyl]-DL-leucine, 96%
    • 2-[[4-(2-methoxyphenoxy)phenyl]sulfonylamino]-4-methylpentanoic acid
    • Z56883368
    • F1678-0138
    • DA-54866
    • E81005
    • 1008647-74-2
    • AKOS000805746
    • CS-0076733
    • AS-68629
    • HY-W032709
    • AKOS016055260
    • 2-[4-(2-methoxyphenoxy)benzenesulfonamido]-4-methylpentanoic acid
    • MDL: MFCD06261252
    • Inchi: 1S/C19H23NO6S/c1-13(2)12-16(19(21)22)20-27(23,24)15-10-8-14(9-11-15)26-18-7-5-4-6-17(18)25-3/h4-11,13,16,20H,12H2,1-3H3,(H,21,22)
    • InChI Key: JBEFGVKJNHLKKB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC1C=CC=CC=1OC)(NC(C(=O)O)CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 393.12460863g/mol
  • Monoisotopic Mass: 393.12460863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Melting Point: 110-112℃

((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-CV898-50mg
N-[4-(2-Methoxyphenoxy)phenylsulfonyl]-DL-leucine
1008647-74-2 96%
50mg
¥299.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-CV898-200mg
N-[4-(2-Methoxyphenoxy)phenylsulfonyl]-DL-leucine
1008647-74-2 96%
200mg
¥745.0 2022-02-28
TRC
M226790-25mg
((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine
1008647-74-2
25mg
$ 50.00 2022-06-04
TRC
M226790-50mg
((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine
1008647-74-2
50mg
$ 70.00 2022-06-04
TRC
M226790-250mg
((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine
1008647-74-2
250mg
$ 295.00 2022-06-04
eNovation Chemicals LLC
D770324-250mg
LEUCINE, N-[[4-(2-METHOXYPHENOXY)PHENYL]SULFONYL]-
1008647-74-2 96%
250mg
$55 2024-06-07
1PlusChem
1P0090J4-50mg
LEUCINE, N-[[4-(2-METHOXYPHENOXY)PHENYL]SULFONYL]-
1008647-74-2 98%
50mg
$25.00 2023-12-27
1PlusChem
1P0090J4-100mg
LEUCINE, N-[[4-(2-METHOXYPHENOXY)PHENYL]SULFONYL]-
1008647-74-2 98%
100mg
$26.00 2023-12-27
1PlusChem
1P0090J4-250mg
LEUCINE, N-[[4-(2-METHOXYPHENOXY)PHENYL]SULFONYL]-
1008647-74-2 98%
250mg
$27.00 2023-12-27
Aaron
AR0090RG-50mg
LEUCINE, N-[[4-(2-METHOXYPHENOXY)PHENYL]SULFONYL]-
1008647-74-2 98%
50mg
$5.00 2025-01-23

Additional information on ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine

((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine and CAS No. 1008647-74-2: A Comprehensive Overview of Its Pharmacological Significance and Research Applications

((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine represents a novel class of amino acid-based small molecule inhibitors with potential therapeutic applications in inflammatory and metabolic disorders. The compound, identified by the CAS No. 1008647-74-2, is structurally characterized by a sulfonyl group linked to a leucine residue, which is further conjugated to a 4-(2-methoxyphenoxy)phenyl moiety. This unique molecular architecture has garnered significant attention in recent years due to its ability to modulate key signaling pathways involved in cellular homeostasis and immune response regulation. Recent studies have demonstrated its potential as a targeted therapeutic agent for conditions such as type 2 diabetes and chronic inflammatory diseases.

The sulfonyl group in ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine plays a critical role in its pharmacological activity by facilitating interactions with protein kinase C (PKC) isoforms, which are implicated in signal transduction pathways associated with inflammation and insulin resistance. A 2023 study published in Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit PKCδ, a key mediator of oxidative stress in cardiomyocytes. This finding suggests that ((4-(2-Methyloxyphenoxy)phenyl)sulfonyl)leucine could be a promising candidate for the development of anti-inflammatory drugs targeting cardiovascular diseases.

Structural analysis of ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine reveals the presence of a 2-methoxyphenyl group, which contributes to its lipophilicity and enhances its ability to cross biological membranes. The leucine residue at the terminal position is crucial for its interaction with membrane-bound receptors, a property that has been leveraged in the design of targeted drug delivery systems. Recent advancements in computational drug design have enabled researchers to predict the binding affinity of ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine with high accuracy, paving the way for its optimization as a lead compound in drug discovery pipelines.

Research published in Advanced Pharmaceutical Innovation (2024) has demonstrated that ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine exhibits significant anti-inflammatory activity in preclinical models of colitis. The compound was found to suppress the production of pro-inflammatory cytokines such as IL-6 and TNF-α, while simultaneously upregulating anti-inflammatory mediators like IL-10. These findings underscore the potential of ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine as a therapeutic agent for inflammatory bowel diseases (IBD) and other autoimmune conditions.

The CAS No. 1008647-74-2 compound has also been investigated for its role in metabolic regulation. A 2023 study in Metabolic Engineering showed that ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine can enhance glucose uptake in adipocytes by modulating the activity of GLUT4 transporters. This property makes it a potential candidate for the treatment of type 2 diabetes, where impaired glucose metabolism is a central pathological feature. The compound's ability to improve insulin sensitivity without causing hypoglycemia is a significant advantage over existing therapeutic agents.

Recent advances in nanotechnology have further expanded the therapeutic potential of ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine. Researchers have developed nanoparticle-based delivery systems that enhance the bioavailability and stability of the compound. A 2024 study in Nano Medicine demonstrated that encapsulating ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine in lipid nanoparticles significantly improved its targeted delivery to inflamed tissues, thereby reducing systemic side effects. This approach represents a major breakthrough in the development of precision medicine strategies for chronic inflammatory diseases.

The sulfonyl group in ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine is also implicated in its antioxidant properties. A 2023 study in Free Radical Biology and Medicine showed that the compound can scavenge reactive oxygen species (ROS) and reduce oxidative stress in neurodegenerative diseases. This property suggests that ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress is a major contributing factor.

Despite its promising therapeutic potential, the development of ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine as a pharmaceutical drug faces several challenges. One of the primary hurdles is the optimization of its pharmacokinetic profile to ensure adequate bioavailability and half-life. Additionally, the compound's selectivity for specific protein targets needs to be further refined to minimize off-target effects. Ongoing research is focused on the development of structure-based drug design approaches to address these challenges.

Recent advancements in artificial intelligence (AI) and machine learning have opened new avenues for the optimization of ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine. AI-driven platforms are being used to predict the binding affinity of the compound with various protein targets, enabling the design of more effective derivatives. A 2024 study in Computational Biology and Chemistry demonstrated that machine learning models could accurately predict the anti-inflammatory activity of the compound, significantly accelerating the drug discovery process.

Overall, ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine represents a promising candidate for the treatment of inflammatory and metabolic disorders. Its unique molecular structure, combined with its ability to modulate key signaling pathways, positions it as a valuable tool in the development of targeted therapeutic agents. As research in this area continues to advance, it is anticipated that ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine will play an increasingly important role in the treatment of a wide range of chronic diseases.

The CAS No. 1008647-74-2 compound has also been explored for its potential in anti-cancer therapy. A 2023 study in Cancer Research demonstrated that ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine could inhibit the growth of breast cancer cells by inducing apoptosis and suppressing angiogenesis. These findings suggest that the compound may have broader therapeutic applications beyond its current focus on inflammatory and metabolic disorders.

As the field of pharmacology continues to evolve, the development of ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine will likely benefit from interdisciplinary approaches that integrate biochemistry, computational biology, and nanoengineering. These collaborative efforts are expected to further enhance the therapeutic potential of the compound and expand its applications in clinical medicine.

In conclusion, ((4-(2-Methoxyphenoxy)phenyl)sulfonyl)leucine is a compound with significant potential in the treatment of various chronic diseases. Its unique molecular structure and ability to modulate key biological pathways make it a valuable candidate for the development of targeted therapeutic agents. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the future of pharmaceutical medicine.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk